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Compound of Interest

Compound Name: Dimoxyline

Cat. No.: B1670683

An In-depth Technical Guide to Dimoxyline

It is important to note that the term "Dimoxyline" is often confused with "Doxycycline," a
common tetracycline antibiotic. This guide pertains specifically to Dimoxyline, a distinct
chemical entity.

This technical guide provides a comprehensive overview of the chemical structure of
Dimoxyline. Due to the limited publicly available information on this compound, this document
focuses on its chemical identity as established in chemical databases. At present, there is a
significant lack of published research on the synthesis, pharmacological activity, experimental
protocols, and signaling pathways of Dimoxyline.

Core Chemical Structure and Identifiers

Dimoxyline is chemically identified as an isoquinolin-2-ium compound. Its core structure
consists of a dimethoxy-substituted isoquinoline ring linked to an ethoxy-methoxyphenyl methyl

group.

Chemical Structure

The two-dimensional chemical structure of Dimoxyline hydrochloride is presented below:
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Caption: 2D structure of Dimoxyline hydrochloride.

Chemical Data

A summary of the key chemical identifiers for Dimoxyline hydrochloride is provided in the table
below for easy reference.

Identifier Value

1-[(4-ethoxy-3-methoxyphenyl)methyl]-6,7-

IUPAC Name ] ] o ] ]
dimethoxy-3-methylisoquinolin-2-ium chloride

Molecular Formula C22H26CINO4

Molecular Weight 403.9 g/mol
CCOC1=C(C=C(C=C1)CC2=

SMILES [NH+]C(=CC3=CC(=C(C=C32)0C)0C)C)OC.
[Cl-]

PubChem CID 22056

Experimental Data and Protocols

As of the latest literature review, detailed experimental protocols for the synthesis of
Dimoxyline are not readily available in peer-reviewed journals or public databases. Similarly,
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there is a lack of published studies detailing its pharmacological properties, including
mechanism of action, signaling pathways, and quantitative data on its efficacy and safety.

Signaling Pathways and Logical Relationships

Due to the absence of pharmacological studies, the signaling pathways through which
Dimoxyline may exert biological effects have not been elucidated. Therefore, a diagrammatic
representation of its signaling cascade cannot be provided at this time.

Conclusion

Dimoxyline is a distinct chemical compound with a defined structure. However, there is a
notable absence of scientific literature detailing its synthesis, biological activity, and mechanism
of action. This presents a significant knowledge gap and an opportunity for future research.
Researchers and drug development professionals are encouraged to initiate studies to explore
the potential therapeutic applications of this molecule. Further investigation is required to
understand its pharmacological profile and to develop experimental protocols for its study.

» To cite this document: BenchChem. [What is the chemical structure of Dimoxyline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670683#what-is-the-chemical-structure-of-
dimoxyline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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